BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety data sheet and handling precautions for
Clencyclohexerol-d10

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Clencyclohexerol-d10

Cat. No.: B585719

An In-depth Technical Guide to Clencyclohexerol-d10

This technical guide provides comprehensive safety data, handling precautions, and relevant
biological information for Clencyclohexerol-d10, targeted at researchers, scientists, and drug
development professionals.

Safety Data Sheet (SDS) Summary

A specific Safety Data Sheet for Clencyclohexerol-d10 is not readily available. The following
information is based on the SDS for the parent compound, Clenbuterol, and its deuterated
analog, Clenbuterol-d9, which are structurally and functionally similar.[1][2][3]

1.1. Identification

e Chemical Name: 4-Amino-3,5-dichloro-a-[[(4-hydroxycyclohexyl-
d10)amino]methyl]benzenemethanol[4][5]

e Synonyms: Clencyclohexerol-d10
e CAS Number: 1346599-61-8
e Molecular Formula: C14aH10D10CIl2N202

» Application: Clencyclohexerol-d10 is a labeled analog of Clenbuterol. It is used as a [3-
agonist and can act as a growth promoter in farm animals.
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1.2. Hazard Identification

» GHS Classification: Based on the data for Clenbuterol, the substance is considered toxic if
swallowed and toxic if inhaled. It may also cause damage to organs through prolonged or
repeated exposure.

e Pictograms:
o GHSO06 (Skull and crossbones)
o GHSO08 (Health hazard)

» Signal Word: Danger

e Hazard Statements:

H301: Toxic if swallowed

o

H331: Toxic if inhaled

[¢]

[¢]

H372: Causes damage to organs through prolonged or repeated exposure
1.3. First-Aid Measures

e General Advice: Immediately remove any clothing soiled by the product. Symptoms of
poisoning may occur after several hours; therefore, medical observation for at least 48 hours
after the accident is recommended.

« If Inhaled: Supply fresh air or oxygen; seek medical attention. In case of unconsciousness,
place the patient in a stable side position for transportation.

 In Case of Skin Contact: Immediately wash with water and soap and rinse thoroughly.

e In Case of Eye Contact: Rinse opened eye for several minutes under running water. If
symptoms persist, consult a doctor.

« If Swallowed: Do not induce vomiting; immediately call for medical help.
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Handling Precautions and Storage

2.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Use safety glasses with side shields or goggles.

Skin Protection: Wear protective gloves. The specific material and thickness should be
determined by a risk assessment.

Respiratory Protection: In case of brief exposure or low pollution, use a respiratory filter
device. For intensive or longer exposure, use a self-contained respiratory protective device.

Body Protection: Wear appropriate protective clothing.

2.2. Engineering Controls

o Work should be conducted in a well-ventilated area, preferably in a laboratory fume hood.
e Ensure eyewash stations and safety showers are readily accessible.

2.3. Hygiene Measures

Keep away from foodstuffs, beverages, and feed.

Immediately remove all soiled and contaminated clothing.

Wash hands before breaks and at the end of work.

Avoid contact with skin and eyes.
2.4. Storage
o Storage Temperature: -20°C

o Storage Conditions: Keep container tightly sealed in a dry and well-ventilated place. The
product is hygroscopic. Store locked up.

Data Presentation
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3.1. Physicochemical Properties

Property Value Reference
CAS Number 1346599-61-8

Molecular Formula C14H10D10CI2N202

Molecular Weight 329.29 g/mol

Appearance White to Pale Yellow Solid

Melting Point 58 - 62°C

Solubility Acetone (Slightly), DMSO

(Slightly), Methanol (Slightly)

3.2. Toxicological Data (for Clenbuterol)

Endpoint Value Reference
Acute Toxicity (Oral) Toxic if swallowed
Acute Toxicity (Inhalation) Toxic if inhaled

N o Causes damage to organs
Specific Target Organ Toxicity
through prolonged or repeated
(Repeated Exposure)
exposure

Disclaimer: The toxicological data presented is for the parent compound, Clenbuterol, and
should be used as an indicator of the potential hazards of Clencyclohexerol-d10.

Experimental Protocols

Clencyclohexerol-d10 is a deuterated analog of Clencyclohexerol, making it suitable for use
as an internal standard in quantitative analysis by mass spectrometry, such as Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Below is a generalized workflow
for its use.

Workflow: Quantitative Analysis using a Deuterated Internal Standard
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Sample Preparation

Biological Matrix (e.g., Plasma, Urine)

;

Spike with Clencyclohexerol-d10 (Internal Standard)

;

Analyte Extraction (e.g., SPE, LLE)

;

Reconstitute in Mobile Phase

LC—MS/NiS Analysis

Inject Sample into LC-MS/MS

;

Chromatographic Separation

;

lonization (e.g., ESI)

;

Mass Spectrometric Detection (MRM)

Data Pr&cessing

Peak Integration for Analyte and IS

;

Calculate Peak Area Ratio (Analyte/IS)

;

Quantify using Calibration Curve

Click to download full resolution via product page

Caption: Workflow for quantitative analysis using a deuterated internal standard.
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Methodology:

o Standard Curve Preparation: Prepare a series of calibration standards containing known
concentrations of the non-labeled analyte (Clencyclohexerol) and a constant concentration of
the deuterated internal standard (Clencyclohexerol-d10).

e Sample Preparation:

o To an aliquot of the biological sample (e.g., plasma, urine), add a known amount of
Clencyclohexerol-d10 solution.

o Perform an extraction procedure, such as solid-phase extraction (SPE) or liquid-liquid
extraction (LLE), to isolate the analyte and the internal standard from the matrix.

o Evaporate the extraction solvent and reconstitute the residue in a suitable mobile phase
for LC-MS/MS analysis.

e LC-MS/MS Analysis:
o Inject the prepared sample into the LC-MS/MS system.

o Separate the analyte from other matrix components using a suitable chromatographic
column and gradient.

o Detect the analyte and the internal standard using tandem mass spectrometry, typically in
Multiple Reaction Monitoring (MRM) mode. Specific precursor-product ion transitions for
both Clencyclohexerol and Clencyclohexerol-d10 should be monitored.

e Data Analysis:
o Integrate the peak areas for both the analyte and the internal standard.
o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Construct a calibration curve by plotting the peak area ratios of the calibration standards
against their corresponding concentrations.
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o Determine the concentration of the analyte in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Signaling Pathways

As a [-agonist, Clencyclohexerol-d10 is expected to act on beta-adrenergic receptors,
initiating a well-characterized signaling cascade.

Beta-Adrenergic Signaling Pathway

Clencyclohexerol-d10
(B-Agonist)

B-Adrenergic Receptor

Activates Activates

G Protein (Gs) Protein Kinase A (PKA)

Activates Phosphorylates targets leading to

Cellular Response

AR CYERES (e.g., Smooth Muscle Relaxation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Clencyclohexerol-d10 | CAS 1346599-61-8 | LGC Standards [lgcstandards.com]

 To cite this document: BenchChem. [Safety data sheet and handling precautions for
Clencyclohexerol-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585719#safety-data-sheet-and-handling-precautions-
for-clencyclohexerol-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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